Cas no 1052686-50-6 (5-Bromo-4-fluoro-2-nitroaniline)
1052686-50-6 structure
Product Name:5-Bromo-4-fluoro-2-nitroaniline
CAS No:1052686-50-6
MF:C6H4BrFN2O2
MW:235.010563850403
MDL:MFCD21332915
CID:1039275
PubChem ID:66937251
Update Time:2025-04-20
5-Bromo-4-fluoro-2-nitroaniline Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-4-fluoro-2-nitroaniline
- 5-bromo-4-fluoro-2-nitro-phenylamine
- CRBGRCCXVAWOCO-UHFFFAOYSA-N
- Z6793
- ST24023960
- W17023
- SCHEMBL1192875
- SY116668
- A896053
- DS-18016
- AMY28113
- 2-Amino-4-bromo-5-fluoronitrobenzene
- MFCD21332915
- AKOS016001088
- CS-0041744
- DB-107473
- 1052686-50-6
- CSB68650
- DTXSID00736074
-
- MDL: MFCD21332915
- Inchi: 1S/C6H4BrFN2O2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H,9H2
- InChI Key: CRBGRCCXVAWOCO-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=C(C=1)N)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 233.94400
- Monoisotopic Mass: 233.94402g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.8
- XLogP3: 2.4
Experimental Properties
- Density: 1.896±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.19 g/l) (25 º C),
- PSA: 71.84000
- LogP: 3.18300
5-Bromo-4-fluoro-2-nitroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 217208-250mg |
5-Bromo-4-fluoro-2-nitroaniline |
1052686-50-6 | 95% | 250mg |
£36.00 | 2022-03-01 | |
| Fluorochem | 217208-1g |
5-Bromo-4-fluoro-2-nitroaniline |
1052686-50-6 | 95% | 1g |
£89.00 | 2022-03-01 | |
| Fluorochem | 217208-10g |
5-Bromo-4-fluoro-2-nitroaniline |
1052686-50-6 | 95% | 10g |
£279.00 | 2022-03-01 | |
| TRC | B679550-10mg |
5-Bromo-4-fluoro-2-nitroaniline |
1052686-50-6 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B679550-50mg |
5-Bromo-4-fluoro-2-nitroaniline |
1052686-50-6 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B679550-100mg |
5-Bromo-4-fluoro-2-nitroaniline |
1052686-50-6 | 100mg |
$ 115.00 | 2022-06-06 | ||
| Apollo Scientific | PC500187-250mg |
5-Bromo-4-fluoro-2-nitroaniline |
1052686-50-6 | 95% | 250mg |
£10.00 | 2023-04-16 | |
| Apollo Scientific | PC500187-1g |
5-Bromo-4-fluoro-2-nitroaniline |
1052686-50-6 | 95% | 1g |
£15.00 | 2025-02-21 | |
| Apollo Scientific | PC500187-5g |
5-Bromo-4-fluoro-2-nitroaniline |
1052686-50-6 | 95% | 5g |
£37.00 | 2025-02-21 | |
| Chemenu | CM130404-1g |
5-bromo-4-fluoro-2-nitroaniline |
1052686-50-6 | 95% | 1g |
$213 | 2022-06-14 |
5-Bromo-4-fluoro-2-nitroaniline Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
1052686-50-6 (5-Bromo-4-fluoro-2-nitroaniline) Related Products
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